![molecular formula C12H22Cl2N2O B6193302 [2-(dimethylamino)ethyl][(4-methoxyphenyl)methyl]amine dihydrochloride CAS No. 2648965-64-2](/img/new.no-structure.jpg)
[2-(dimethylamino)ethyl][(4-methoxyphenyl)methyl]amine dihydrochloride
Overview
Description
[2-(dimethylamino)ethyl][(4-methoxyphenyl)methyl]amine dihydrochloride is a chemical compound with the molecular formula C12H21ClN2O. It is commonly used in various scientific research applications due to its unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [2-(dimethylamino)ethyl][(4-methoxyphenyl)methyl]amine dihydrochloride typically involves the reaction of 4-methoxybenzyl chloride with 2-(dimethylamino)ethylamine in the presence of a suitable base. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The resulting compound is then purified and converted to its dihydrochloride salt form.
Industrial Production Methods
In industrial settings, the production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to achieve high yields and purity. The final product is subjected to rigorous quality control measures to ensure its suitability for various applications.
Chemical Reactions Analysis
Types of Reactions
[2-(dimethylamino)ethyl][(4-methoxyphenyl)methyl]amine dihydrochloride undergoes several types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding N-oxides.
Reduction: It can be reduced to form secondary amines.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the dimethylamino group.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.
Substitution: Nucleophiles such as alkyl halides and acyl chlorides are used in substitution reactions.
Major Products
The major products formed from these reactions include N-oxides, secondary amines, and substituted derivatives of the original compound.
Scientific Research Applications
[2-(dimethylamino)ethyl][(4-methoxyphenyl)methyl]amine dihydrochloride is widely used in scientific research due to its versatile chemical properties. Some of its applications include:
Chemistry: It is used as a building block in the synthesis of various organic compounds.
Biology: The compound is used in the study of biological processes and as a reagent in biochemical assays.
Industry: The compound is used in the production of dyes, polymers, and other industrial chemicals.
Mechanism of Action
The mechanism of action of [2-(dimethylamino)ethyl][(4-methoxyphenyl)methyl]amine dihydrochloride involves its interaction with specific molecular targets. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biochemical and physiological effects, depending on the specific target and pathway involved.
Comparison with Similar Compounds
Similar Compounds
- 4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline
- 2-Methoxy-5-((phenylamino)methyl)phenol
Uniqueness
Compared to similar compounds, [2-(dimethylamino)ethyl][(4-methoxyphenyl)methyl]amine dihydrochloride exhibits unique properties such as higher solubility in water and enhanced reactivity in certain chemical reactions. These characteristics make it particularly valuable in specific research and industrial applications.
Properties
CAS No. |
2648965-64-2 |
|---|---|
Molecular Formula |
C12H22Cl2N2O |
Molecular Weight |
281.2 |
Purity |
95 |
Origin of Product |
United States |
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